Cas no 2248361-89-7 (Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate)

• Product Name: Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate
• CAS No: 2248361-89-7
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6179605
• PubChem ID: 137940937
• Update Time: 2025-05-26

Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate
• 2248361-89-7
• EN300-6510734

• Inchi： 1S/C10H16N2O3/c1-6-7(14-9(11-5)12-6)8(13)15-10(2,3)4/h1-5H3,(H,11,12)
• InChI Key： YIMHUCPKBRXHSJ-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)N=C(NC)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate

Recent Advances in the Synthesis and Applications of Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate (CAS: 2248361-89-7)

In recent years, the compound Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate (CAS: 2248361-89-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its oxazole core and tert-butyl ester functionality, has emerged as a versatile intermediate in the synthesis of biologically active molecules. Its unique structural features make it a valuable building block for the development of novel pharmaceuticals, agrochemicals, and materials.

The synthesis of Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate has been optimized through various methodologies, including multicomponent reactions and catalytic cyclization processes. Recent studies have highlighted the efficiency of palladium-catalyzed cross-coupling reactions in constructing the oxazole ring, with yields exceeding 80% under mild conditions. These advancements have significantly improved the scalability and cost-effectiveness of producing this compound, making it more accessible for industrial applications.

One of the most promising applications of this compound lies in its role as a precursor for the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the oxazole moiety has been shown to enhance binding affinity and selectivity. Researchers have reported the successful incorporation of Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate into the scaffold of several kinase inhibitors, resulting in compounds with potent anti-proliferative activity against various cancer cell lines.

In addition to its pharmaceutical applications, this compound has also been explored in the field of agrochemistry. Its derivatives have demonstrated efficacy as fungicides and herbicides, offering a sustainable alternative to traditional agrochemicals. The tert-butyl ester group, in particular, has been found to improve the stability and bioavailability of these derivatives, enhancing their performance in field trials.

Recent computational studies have provided insights into the molecular interactions of Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate with biological targets. Density functional theory (DFT) calculations and molecular docking simulations have revealed that the methylamino group plays a crucial role in hydrogen bonding interactions, while the oxazole ring contributes to π-stacking with aromatic residues in target proteins. These findings have guided the rational design of new derivatives with improved pharmacological properties.

Despite these advancements, challenges remain in the large-scale production and purification of this compound. Researchers are actively investigating greener synthetic routes, such as biocatalysis and flow chemistry, to address these issues. Additionally, the exploration of its enantiopure forms could unlock new opportunities in asymmetric synthesis and chiral drug development.

In conclusion, Tert-butyl 4-methyl-2-(methylamino)-1,3-oxazole-5-carboxylate (CAS: 2248361-89-7) represents a promising scaffold in chemical biology and medicinal chemistry. Its diverse applications, coupled with recent synthetic and computational advancements, underscore its potential as a key intermediate in the development of next-generation therapeutics and agrochemicals. Future research should focus on optimizing its synthesis, expanding its utility, and exploring its mechanism of action in greater detail.